molecular formula C23H20BrPS B8649966 Phosphonium, triphenyl(3-thienylmethyl)-, bromide CAS No. 35731-84-1

Phosphonium, triphenyl(3-thienylmethyl)-, bromide

Cat. No.: B8649966
CAS No.: 35731-84-1
M. Wt: 439.3 g/mol
InChI Key: MTFBAZIVELMCPC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphonium, triphenyl(3-thienylmethyl)-, bromide is a useful research compound. Its molecular formula is C23H20BrPS and its molecular weight is 439.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

35731-84-1

Molecular Formula

C23H20BrPS

Molecular Weight

439.3 g/mol

IUPAC Name

triphenyl(thiophen-3-ylmethyl)phosphanium;bromide

InChI

InChI=1S/C23H20PS.BrH/c1-4-10-21(11-5-1)24(18-20-16-17-25-19-20,22-12-6-2-7-13-22)23-14-8-3-9-15-23;/h1-17,19H,18H2;1H/q+1;/p-1

InChI Key

MTFBAZIVELMCPC-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)[P+](CC2=CSC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

34.3 G. of 3-bromomethyl-thiophene and 61.0 g. of triphenylphosphine were dissolved in 500 ml. of benzene. The resulting mixture was refluxed overnight under argon and then cooled to room temperature. The tan phosphonium salt which precipitated was collected by filtration, washed several times with toluene and dried at 100° C. under high vacuum to yield (3-thenyl)triphenylphosphonium bromide, m.p. >270° C.
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